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Compound of Interest

Compound Name:
3-(2-Chlorophenyl)-6-

methoxypyridazine

CAS No.: 1333222-20-0

Cat. No.: B11883343

Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 3-(2-Chlorophenyl)-6-
methoxypyridazine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physicochemical properties of 3-(2-
Chlorophenyl)-6-methoxypyridazine, a heterocyclic compound of interest in medicinal

chemistry and materials science. Given the limited availability of experimental data for this

specific molecule, this document combines established chemical principles with in silico

predictions to offer a robust profile for research and development applications. Every protocol

and piece of data is presented with the transparency and scientific rationale expected by senior

application scientists.

Molecular Structure and Identity
3-(2-Chlorophenyl)-6-methoxypyridazine belongs to the pyridazine class of nitrogen-

containing aromatic heterocycles. The molecule's architecture, featuring a 2-chlorophenyl
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substituent at the 3-position and a methoxy group at the 6-position of the pyridazine ring,

imparts a unique electronic and steric profile. These features are critical in defining its

interactions with biological targets and its behavior in various chemical environments.

The fundamental identifiers for this compound are summarized below:

Property Value Source

IUPAC Name
3-(2-Chlorophenyl)-6-

methoxypyridazine
-

CAS Number 1333222-20-0

Molecular Formula C₁₁H₉ClN₂O

Molecular Weight 220.65 g/mol

Canonical SMILES
COC1=CC=C(N=N1)C2=CC=

CC=C2Cl
-

Predicted Physicochemical Properties
In the absence of comprehensive experimental data, computational methods provide valuable

estimates for the key physicochemical properties of a molecule.[1][2] These predictions are

instrumental in guiding experimental design, from selecting appropriate solvent systems for

synthesis and purification to anticipating a compound's behavior in biological assays. The

following properties for 3-(2-Chlorophenyl)-6-methoxypyridazine have been predicted using

widely accepted computational models.

It is imperative to note that these values are in silico predictions and should be confirmed by

experimental analysis.
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Property Predicted Value Prediction Tool/Method

Melting Point 110 - 140 °C

Estimation based on related

structures and general

prediction models[3][4][5][6]

Boiling Point ~385.5 ± 40.0 °C at 760 mmHg

AAT Bioquest Boiling Point

Predictor[7], Pearson Boiling

Point Calculator[8]

Aqueous Solubility (LogS) -3.5 to -4.5

ChemAxon Solubility

Predictor[9][10], ALOGPS

2.1[11]

pKa (most basic)
1.5 - 2.5 (predicted for the

pyridazine nitrogen)

ChemAxon pKa Predictor[9],

Rowan pKa Calculator[12],

MolGpKa[13]

The predicted low aqueous solubility (LogS) suggests that the compound is likely to be poorly

soluble in water, a common characteristic of aromatic heterocyclic compounds. The predicted

pKa indicates that the pyridazine ring is weakly basic. These properties are critical for drug

development, influencing factors such as absorption, distribution, metabolism, and excretion

(ADME).

Synthesis and Purification Protocols
While a specific, optimized synthesis for 3-(2-Chlorophenyl)-6-methoxypyridazine is not

widely published, a plausible and efficient synthetic route can be designed based on

established palladium-catalyzed cross-coupling reactions, which are cornerstones of modern

organic synthesis.[14][15]

Proposed Synthesis: Suzuki-Miyaura Cross-Coupling
The Suzuki-Miyaura coupling reaction is a robust method for forming carbon-carbon bonds. In

this proposed synthesis, 3-chloro-6-methoxypyridazine is coupled with 2-chlorophenylboronic

acid.
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Reactants Reagents & Conditions

Product

3-Chloro-6-methoxypyridazine 2-Chlorophenylboronic Acid Pd(PPh₃)₄ (Catalyst) Na₂CO₃ (Base) Toluene/Ethanol/H₂O (Solvent) Heat (e.g., 80-100 °C)

3-(2-Chlorophenyl)-6-methoxypyridazine

Suzuki Coupling

Click to download full resolution via product page

Caption: Proposed Suzuki-Miyaura coupling for the synthesis of the target compound.

Experimental Protocol:

Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), add 3-chloro-6-methoxypyridazine (1.0 eq), 2-chlorophenylboronic acid

(1.2 eq), and a suitable palladium catalyst such as tetrakis(triphenylphosphine)palladium(0)

(Pd(PPh₃)₄, 0.05 eq).

Solvent and Base Addition: Add a degassed solvent mixture, for example, a 2:1:1 mixture of

toluene, ethanol, and 2M aqueous sodium carbonate (Na₂CO₃) solution.

Reaction: Heat the reaction mixture to reflux (typically 80-100 °C) and monitor the progress

by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with

water and extract with an organic solvent such as ethyl acetate.

Isolation: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate

(Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.
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Purification: Recrystallization or Column
Chromatography
The choice of purification method depends on the purity of the crude product.

Recrystallization: If the crude product is a solid of reasonable purity, recrystallization from a

suitable solvent system (e.g., ethanol/water, hexanes/ethyl acetate) can yield highly pure

crystalline material. The selection of the solvent system is critical and is guided by the

solubility profile of the compound.

Column Chromatography: For mixtures that are difficult to separate by recrystallization, silica

gel column chromatography is the method of choice. A gradient elution system, for instance,

with increasing polarity from hexanes to ethyl acetate, is typically effective for separating the

desired product from starting materials and byproducts.

Analytical Characterization Workflow
A rigorous analytical workflow is essential to confirm the identity and purity of the synthesized

3-(2-Chlorophenyl)-6-methoxypyridazine.

Synthesized & Purified Product

NMR Spectroscopy
(¹H & ¹³C)Structural Backbone

FT-IR SpectroscopyFunctional Groups

Mass Spectrometry

Molecular Weight

Purity Assessment
(e.g., HPLC, Elemental Analysis) Confirmed Structure & Purity

Click to download full resolution via product page

Caption: A typical workflow for the analytical characterization of the synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the precise molecular structure.[16]

[17]
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¹H NMR Spectroscopy Protocol:

Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in a suitable

deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

Data Acquisition: Acquire the ¹H NMR spectrum on a 300 MHz or higher field spectrometer.

Expected Spectral Features:

Aromatic Protons: A complex multiplet pattern between δ 7.0 and 8.0 ppm corresponding

to the protons on the 2-chlorophenyl ring and the pyridazine ring.

Methoxy Protons: A sharp singlet at approximately δ 4.0 ppm, integrating to three protons.

¹³C NMR Spectroscopy Protocol:

Sample Preparation: Use the same sample prepared for ¹H NMR.

Data Acquisition: Acquire the ¹³C NMR spectrum.

Expected Spectral Features:

Aromatic Carbons: Multiple signals in the range of δ 110-160 ppm.

Methoxy Carbon: A signal around δ 55-60 ppm.

Fourier-Transform Infrared (FT-IR) Spectroscopy
FT-IR spectroscopy is used to identify the functional groups present in the molecule.[18][19][20]

Protocol (Attenuated Total Reflectance - ATR):

Background Scan: Record a background spectrum of the clean ATR crystal.

Sample Analysis: Place a small amount of the solid sample on the ATR crystal and apply

pressure to ensure good contact.

Data Acquisition: Acquire the FT-IR spectrum, typically in the range of 4000-400 cm⁻¹.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://pdf.benchchem.com/1306/Comparative_FT_IR_Analysis_of_Nitrile_Stretching_in_Aromatic_Heterocycles.pdf
https://pubs.acs.org/doi/10.1021/jp021938c
https://orgchemboulder.com/Spectroscopy/irtutor/aromaticsir.shtml
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11883343?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Expected Characteristic Bands:

Aromatic C-H Stretch: Above 3000 cm⁻¹.

C=C and C=N Stretching (in-ring): In the 1600-1400 cm⁻¹ region.

C-O Stretch (methoxy): Around 1250-1050 cm⁻¹.

C-Cl Stretch: In the fingerprint region, typically below 800 cm⁻¹.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the compound.[21][22][23]

Protocol (Electron Ionization - EI-MS):

Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,

often via a direct insertion probe or a gas chromatograph.

Ionization: Ionize the sample using a high-energy electron beam (typically 70 eV).

Data Acquisition: Acquire the mass spectrum.

Expected Results:

Molecular Ion Peak (M⁺): An intense peak at m/z ≈ 220, corresponding to the molecular

weight of the compound. The isotopic pattern of chlorine (³⁵Cl and ³⁷Cl in an approximate

3:1 ratio) should be visible in the molecular ion cluster (M⁺ and M+2 peaks).

Conclusion
3-(2-Chlorophenyl)-6-methoxypyridazine is a molecule with significant potential in various

fields of chemical research. While experimental data remains scarce, this guide provides a

comprehensive, technically grounded framework for its study. The combination of in silico

predictions and established, adaptable experimental protocols offers a solid foundation for

researchers to synthesize, purify, and characterize this compound, thereby enabling further

exploration of its chemical and biological properties. The validation of the predicted data
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through the experimental workflows outlined herein is a critical next step in fully elucidating the

physicochemical profile of this promising pyridazine derivative.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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